(s,s)-6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine dihydrochloride

• IUPAC Name: (4aS,7aS)-6-benzyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine;dihydrochloride
• InChI: InChI=1S/C14H20N2.2ClH/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16;;/h1-3,5-6,13-15H,4,7-11H2;2*1H/t13-,14+;;/m0../s1
• InChI Key: GZEITIKFRLCEDL-WICJZZOFSA-N
• Canonical SMILES: C1CC2CN(CC2NC1)CC3=CC=CC=C3.Cl.Cl
• Isomeric SMILES: C1C[C@H]2CN(C[C@H]2NC1)CC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C14H22Cl2N2
• Molecular Weight: 289.2 g/mol

Description

Pyrrolopyrazine derivatives, which include pyrrole and pyrazine rings, are biologically active scaffolds used in pharmaceuticals, organic materials, and natural products. They exhibit various biological activities, such as antimicrobial, anti-inflammatory, and antiviral activities.

Synthesis Analysis

The synthesis of related compounds, such as pyridine derivatives, often involves reactions like cyclization, ring annulation, cycloaddition, and direct C-H arylation. For instance, the condensation of N(1) substituted 5-aminopyrazoles with 1,3-bis-electrophilic three-carbon synthons is a popular choice.

Molecular Structure Analysis

The structure of pyridine-based molecules is often determined using density functional theory (DFT) approaches. These approaches help determine the structures and interaction energies of the formed complexes.

Chemical Reactions Analysis

The carbocation could further react with the double bond in the heterocycle, followed by splitting off the proton from the 2-methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, pyridine is a nitrogen-bearing heterocycle used as a precursor for synthesizing target pharmaceuticals and agrochemicals.

Scientific Research Applications

Catalysis and Multicomponent Reactions

• Magnetically recoverable nano-catalysts have gained attention in recent years. These catalysts can be easily separated from reaction mixtures using an external magnet. .

Enzyme Inhibition Studies

• The presence of pyridine nitrogen in this compound may play a role in enzyme inhibition. .

Antibacterial Properties

• Some pyridine derivatives exhibit excellent antibacterial activities. .

Regio-Isomeric Pyrazolo Derivatives

• The condensation of “(s,s)-6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine dihydrochloride” with trifluoroacetic acid can yield regio-isomeric pyrazolo [3,4-b]pyridines. .

Mechanism of Action

Target of Action

Similar compounds such as imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant tuberculosis . Another compound, amifampridine, which is a quaternary ammonium compound, blocks presynaptic potassium channels, prolonging the action potential and increasing presynaptic calcium concentrations .

Mode of Action

Similar compounds like amifampridine block presynaptic potassium channels, which subsequently prolongs the action potential and increases presynaptic calcium concentrations .

Biochemical Pathways

Related compounds like 1h-pyrrolo[2,3-b]pyridine derivatives have been reported to inhibit the fibroblast growth factor receptor (fgfr) signaling pathway . Another compound, amifampridine, affects the neuromuscular junction by increasing the release of acetylcholine .

Pharmacokinetics

Similar compounds like betahistine have been reported to have a bioavailability of 93–100% . Another compound, amifampridine, has been reported to have a half-life of 2.5 hours .

Result of Action

Similar compounds like 1h-pyrrolo[2,3-b]pyridine derivatives have been reported to inhibit cell proliferation and induce apoptosis .

Action Environment

Similar compounds like azopyridine have been reported to be responsive to changes in ph and have the ability to form hydrogen- and halogen-bonds .

Safety and Hazards

Pyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It’s classified as a skin irritant, serious eye irritant, and harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future of pyridine-based compounds in medicinal chemistry research looks promising. They are consistently incorporated in a diverse range of drug candidates approved by the FDA. In the next few years, a larger share of novel pyridine-based drug candidates is expected.